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Compound of Interest

Compound Name: Potassium bromide

Cat. No.: B146838

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the chemical reactions between potassium bromide
(KBr) and various strong acids. The nature of these reactions is fundamentally dependent on
the oxidizing potential of the chosen acid. Strong oxidizing acids, such as concentrated sulfuric
acid and nitric acid, engage in redox reactions with the bromide ion, leading to the formation of
elemental bromine. In contrast, non-oxidizing strong acids, like phosphoric acid, primarily
facilitate an acid-base reaction, resulting in the formation of hydrogen bromide. This guide
provides a comprehensive overview of these reactions, including detailed experimental
protocols, quantitative data, and visual representations of the underlying chemical processes.

Core Reaction Principles

The reactivity of potassium bromide with strong acids is dictated by the acid's ability to
oxidize the bromide ion (Br~). The standard electrode potential for the Br2/Br~ half-reaction is
+1.07 V. Strong acids with a reduction potential higher than this can oxidize bromide to
bromine.

Reaction with Oxidizing Strong Acids

Concentrated sulfuric acid (H2S04) and nitric acid (HNO3) are potent oxidizing agents that
readily react with potassium bromide in a redox fashion.
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 Sulfuric Acid: The reaction with concentrated sulfuric acid is a classic example of a redox
reaction where the bromide ion is oxidized to bromine, and the sulfur in sulfuric acid is
reduced. The reaction proceeds in a stepwise manner. Initially, an acid-base reaction forms
hydrogen bromide (HBr). Subsequently, the concentrated sulfuric acid oxidizes the newly
formed HBr. The overall reaction is exothermic and produces several byproducts.

 Nitric Acid: Concentrated nitric acid also oxidizes potassium bromide to elemental bromine.
In this reaction, the nitrate ion is reduced, typically to nitrogen dioxide (NO2z), a toxic brown
gas. The reaction is vigorous and results in a brownish solution due to the dissolved bromine
and the presence of nitrogen dioxide.

Reaction with Non-Oxidizing Strong Acids

Strong acids that are poor oxidizing agents, such as phosphoric acid (HsPOa4) and perchloric
acid (HCIOa) in dilute solutions, react with potassium bromide in a simple acid-base
metathesis reaction.

e Phosphoric Acid: The reaction between potassium bromide and concentrated phosphoric
acid is a standard laboratory method for the preparation of hydrogen bromide gas.[1]
Phosphoric acid is a non-volatile acid, and upon heating the reaction mixture, the more
volatile hydrogen bromide is liberated as a gas.[2] This reaction is favored because
phosphoric acid is not a strong enough oxidizing agent to convert bromide to bromine.

o Perchloric Acid: The reaction of potassium bromide with perchloric acid yields potassium
perchlorate and hydrogen bromide.[3] Due to the low solubility of potassium perchlorate in
water, it can precipitate from the solution, driving the reaction forward.[4][5]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the reactions of
potassium bromide with various strong acids.
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Strong Acid

Reaction Type

Major Products

Observations

K2S0a4, SOz, Br2,

Reddish-brown fumes

of bromine, evolution

Sulfuric Acid (conc.) Redox of a pungent gas
H20[6] _
(S02), solution turns
orange/brown.[7][8]
Evolution of brown,
o _ KNOs, NOz, Brz, toxic fumes (NOz2),
Nitric Acid (conc.) Redox )
H20[9] solution turns
brownish.[8]
Evolution of a
. . _ KH2PO4/K3POa4,
Phosphoric Acid Acid-Base colorless, pungent gas
HBr[2]
(HBI).
. ) ) Formation of a white
Perchloric Acid Acid-Base KCIOs, HBr[3] o
precipitate (KCIOa4).[4]
Sulfuric Acid L . . .
Parameter Nitric Acid (conc.) Phosphoric Acid
(conc.)

Reaction Conditions

Heating often

required[10]

Typically occurs at

room temperature

Heating required to
distill HBr[2]

Approximate Yield of
Br2/HBr

High, but depends on
conditions

High

High yield of HBr is
achievable

Key Thermodynamic
Data

Exothermic

Exothermic[2]

Endothermic (requires

heat input)

Experimental Protocols

The following are detailed methodologies for conducting the reactions between potassium

bromide and various strong acids in a laboratory setting.

Safety Precaution: All experiments involving concentrated strong acids must be performed in a

well-ventilated fume hood while wearing appropriate personal protective equipment (PPE),
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including safety goggles, a lab coat, and acid-resistant gloves.[10][11] Always add acid to
water, never the other way around, when preparing dilutions.

Reaction with Concentrated Sulfuric Acid

This procedure outlines the generation of bromine from potassium bromide and concentrated
sulfuric acid.

Materials:

e Potassium bromide (KBr)

e Concentrated sulfuric acid (H2SOa4, 98%)
« Distilling flask

e Dropping funnel

» Condenser

¢ Receiving flask

e Heating mantle

* Ice bath

Procedure:

e Place 25.0 g of potassium bromide into a 250 mL two-neck round-bottom flask.
e Add 50 mL of water to dissolve the KBr.

e Set up the apparatus for simple distillation, with a dropping funnel fitted to one neck of the
flask. The receiving flask should be placed in an ice bath to collect the volatile bromine.

e Slowly add 30 mL of concentrated sulfuric acid from the dropping funnel to the KBr solution
while stirring. The addition should be dropwise to control the exothermic reaction.[4]

» After the addition is complete, gently heat the mixture using a heating mantle.
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e Areddish-brown vapor of bromine will be observed, which will distill over and collect in the
receiving flask.

o Continue heating until no more bromine distills.

e The collected bromine can be purified by washing with a small amount of concentrated
sulfuric acid to remove any water.

Reaction with Concentrated Nitric Acid

This procedure demonstrates the oxidation of potassium bromide with concentrated nitric
acid.

Materials:

Potassium bromide (KBr)

Concentrated nitric acid (HNOs, 70%)

Test tube or small beaker

Fume hood

Procedure:

Place a small amount (approximately 1 g) of potassium bromide into a test tube.

Carefully add a few milliliters of concentrated nitric acid to the test tube.

Observe the immediate reaction, noting the evolution of brown fumes (NO2) and the
formation of a reddish-brown solution due to the production of bromine.[8]

The reaction can be summarized by the following balanced equation: 2KBr(s) +
4HNOs(conc) — 2KNOs(aq) + Brz(l) + 2NO2(g) + 2H20(1).[9]

Synthesis of Hydrogen Bromide with Phosphoric Acid

This is a standard method for the laboratory preparation of hydrogen bromide gas.
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Materials:

e Potassium bromide (KBr)

o Concentrated phosphoric acid (HsPOa4, 85%)
e Round-bottom flask

e Dropping funnel

e Gas washing bottle (optional, for purification)
e Heating mantle

Procedure:

Place 50 g of potassium bromide in a 250 mL round-bottom flask.

o Assemble a setup for gas generation, with a dropping funnel to add the acid and an outlet
tube to direct the evolved gas.

o Gently heat the flask containing the potassium bromide.
e Slowly add 30 mL of concentrated phosphoric acid from the dropping funnel.

» Hydrogen bromide gas will be evolved upon addition of the acid. The rate of gas evolution
can be controlled by adjusting the rate of acid addition and the heating.

e The evolved HBr gas can be passed through a gas washing bottle containing glass wool to
trap any acid spray before being used in subsequent reactions or dissolved in water to make
hydrobromic acid.

Visualizations

The following diagrams, generated using the DOT language, illustrate the key reaction
pathways and a general experimental workflow.

Reaction Pathways

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b146838?utm_src=pdf-body
https://www.benchchem.com/product/b146838?utm_src=pdf-body
https://www.benchchem.com/product/b146838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acid-Base Pathway (Non-Oxidizing Acids)
KBr (Br) H* (from HsPOa, HCIOA) :

Redox Pathway (Oxidizing Acids)

N . _
KBr (Br-) H* (from H2S0a4, HNO3) : Oxidation by SO42~ or NOs :

Click to download full resolution via product page

Reaction pathways of KBr with strong acids.

Experimental Workflow for Product Generation
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General experimental workflow for KBr-acid reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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